3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C14H13N3O2S2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-amino-6-(3-methoxyphenyl)-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C14H13N3O2S2/c1-19-9-5-3-4-8(6-9)11-7-10-12(21-11)13(18)17(15)14(16-10)20-2/h3-7H,15H2,1-2H3
• InChI Key: RREWCPPDEZKESM-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC3=C(S2)C(=O)N(C(=N3)SC)N

Description

3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a thieno[3,2-d]pyrimidine derivative and has been synthesized by various methods.

Mechanism of Action

The mechanism of action of 3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). The inhibition of these enzymes leads to a decrease in the production of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects:
3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been reported to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. However, one of the limitations is the lack of understanding of its mechanism of action. Further studies are needed to fully elucidate the mechanism of action and potential side effects of this compound.

Future Directions

There are several future directions for the research of 3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one. One direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its anti-viral activity and potential use in the treatment of viral infections. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one has been reported by various methods. One of the most commonly used methods is the reaction of 3-amino-2-chloro-6-(3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one with sodium methyl mercaptide in the presence of a palladium catalyst. Other methods include the reaction of 3-amino-2-chloro-6-(3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one with sodium thiomethoxide or sodium methoxide.

Scientific Research Applications

3-amino-6-(3-methoxyphenyl)-2-(methylsulfanyl)thieno[3,2-d]pyrimidin-4(3H)-one has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.